Cas no 16759-05-0 (4-Quinolineacetonitrile,1,4-dihydro-1-methyl-a-phenyl-)

• Product name: 4-Quinolineacetonitrile,1,4-dihydro-1-methyl-a-phenyl-
• CAS No: 16759-05-0
• MF: C₁₈H₁₆N₂
• MW: 260.333044052124
• CID: 141607
• PubChem ID: 261853

4-Quinolineacetonitrile,1,4-dihydro-1-methyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolineacetonitrile,1,4-dihydro-1-methyl-a-phenyl-
• 2-(1-methyl-4H-quinolin-4-yl)-2-phenylacetonitrile
• (1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)methanol
• (1-methyl-1,2,3,4-tetrahydro-quinolin-6-yl)-methanol
• (1-Methyl-1,4-dihydro-[4]chinolyl)-phenyl-acetonitril
• (1-methyl-1,4-dihydro-[4]quinolyl)-phenyl-acetonitrile
• 1,2,3,4-Tetrahydro-1-methyl-6-quinolinemethanol
• 6-(Chloromethyl)-1-methyl-1,2,3,4-tetrahydroquinoline
• 6-Hydroxymethyl-1-methyl-1,2,3,4-tetrahydro-chinolin
• FT-0675032
• 2-(1-Methyl-1,4-dihydroquinolin-4-yl)-2-phenylacetonitrile
• DTXSID30937355
• NSC94831
• (1-methyl-1,4-dihydroquinolin-4-yl)(phenyl)acetonitrile
• 16759-05-0
• NCIOpen2_006204
• NSC-94831

• Inchi： InChI=1S/C18H16N2/c1-20-12-11-15(16-9-5-6-10-18(16)20)17(13-19)14-7-3-2-4-8-14/h2-12,15,17H,1H3
• InChI Key： CYTQRUOSBUDSIB-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CN(C)C2=CC=CC=C12)C1C=CC=CC=1

Computed Properties

• Exact Mass: 260.13148
• Monoisotopic Mass: 260.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.134
• Boiling Point: 408°C at 760 mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.614
• PSA: 27.03
• LogP: 4.10608